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Compound of Interest

Compound Name: MT-7

Cat. No.: B1677557

Introduction

MT-7 is a potent and highly selective non-competitive antagonist of the M1 muscarinic
acetylcholine receptor.[1] Isolated from the venom of the green mamba, Dendroaspis
angusticeps, this peptide toxin is a valuable tool for researchers studying cholinergic signaling
pathways and developing therapeutics targeting the M1 receptor. Proper handling, dissolution,
and storage of MT-7 are critical to ensure its stability and biological activity in experimental
settings. This document provides a detailed protocol for the reconstitution and storage of
lyophilized MT-7 toxin, along with a summary of its stability and a diagram of its known
signaling pathway.

Physicochemical Properties and Storage
Recommendations

MT-7 toxin is supplied as a white, lyophilized solid. To maintain its integrity, it should be stored
under specific conditions.

Table 1: Summary of MT-7 Toxin Properties and Storage Conditions
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Parameter Recommendation Source

Form White lyophilized solid Smartox Biotechnology
Molecular Weight 7472.53 Da Smartox Biotechnology
Solubility Water, Saline Buffer Smartox Biotechnology

Long-term Storage

(Lyophilized)

-20°C or -80°C in a desiccated

environment

General Peptide Handling

Guidelines

Short-term Storage (In

Solution)

2-8°C for up to one week

General Peptide Handling

Guidelines

Long-term Storage (In

Solution)

-20°C or colder in aliquots;
avoid repeated freeze-thaw

cycles

General Peptide Handling

Guidelines

Experimental Protocol: Dissolution of Lyophilized

MT-7 Toxin

This protocol outlines the steps for reconstituting lyophilized MT-7 toxin to a desired stock

concentration.

Materials:

Procedure:

Lyophilized MT-7 toxin vial

Sterile, nuclease-free water or phosphate-buffered saline (PBS), pH 7.4
(Optional) Bovine Serum Albumin (BSA), molecular biology grade
Sterile, low-protein-binding polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile, low-retention pipette tips
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» Equilibration: Before opening, allow the vial of lyophilized MT-7 toxin to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation from forming inside the
vial upon opening, which can affect the stability of the peptide.

o Centrifugation: Briefly centrifuge the vial at a low speed (e.g., 2000 x g for 1 minute) to
ensure that all the lyophilized powder is collected at the bottom of the vial.

e Solvent Preparation: Prepare the desired solvent. For most applications, sterile, nuclease-
free water or PBS at pH 7.4 is recommended. To prevent the peptide from adhering to the
vial and pipette tip surfaces, the addition of a carrier protein such as 0.1% BSA to the solvent
is advisable, particularly for preparing dilute solutions.

o Reconstitution: Carefully open the vial and add the appropriate volume of the prepared
solvent to achieve the desired stock concentration. For example, to prepare a 1 mg/mL
(approximately 134 uM) stock solution from 100 pg of MT-7, add 100 pL of solvent.

 Dissolution: Gently vortex or pipette the solution up and down to ensure the toxin is
completely dissolved. Avoid vigorous shaking, which can cause the peptide to denature or
aggregate. Visually inspect the solution to ensure it is clear and free of particulates.

» Aliquoting and Storage: For long-term storage, it is highly recommended to aliquot the
reconstituted MT-7 stock solution into smaller, single-use volumes in sterile, low-protein-
binding polypropylene tubes. This minimizes the number of freeze-thaw cycles, which can
lead to degradation of the peptide. Store the aliquots at -20°C or -80°C. For short-term use
(up to one week), the solution can be stored at 2-8°C.

MT-7 Toxin Signaling Pathway

MT-7 toxin exerts its effect by binding to an allosteric site on the M1 muscarinic acetylcholine
receptor, thereby acting as a non-competitive antagonist.[1] This binding event inhibits the
canonical Gq protein-coupled signaling cascade typically initiated by acetylcholine binding to
the M1 receptor.
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Click to download full resolution via product page

Caption: MT-7 Toxin's Antagonistic Action on the M1 Muscarinic Receptor Signaling Pathway.

Disclaimer: This protocol is intended for research use only by qualified personnel. Appropriate
safety precautions should be taken when handling peptide toxins. The stability of the
reconstituted solution may vary depending on the specific experimental conditions. It is
recommended to perform a small-scale stability test for your specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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